Cas no 2418658-67-8 (spirobicyclo2.2.1heptane-7,1'-cyclopropane-6-sulfonyl fluoride)

• Product Name: spirobicyclo2.2.1heptane-7,1'-cyclopropane-6-sulfonyl fluoride
• CAS No: 2418658-67-8
• MF: C₉H₁₃FO₂S
• MW: 204.261725187302
• MDL: MFCD32679161
• CID: 5465128
• PubChem ID: 154577338
• Update Time: 2025-05-19

spirobicyclo2.2.1heptane-7,1'-cyclopropane-6-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropane]-2-sulfonyl fluoride
• Z4456840874
• spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropane]-6-sulfonyl fluoride
• spirobicyclo2.2.1heptane-7,1'-cyclopropane-6-sulfonyl fluoride

• MDL： MFCD32679161
• Inchi： 1S/C9H13FO2S/c10-13(11,12)8-5-6-1-2-7(8)9(6)3-4-9/h6-8H,1-5H2
• InChI Key： CVBOSEILPGAKOR-UHFFFAOYSA-N
• SMILES： S(C1CC2CCC1C12CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 204.06202899 g/mol
• Monoisotopic Mass: 204.06202899 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5
• Molecular Weight: 204.26

Additional information on spirobicyclo2.2.1heptane-7,1'-cyclopropane-6-sulfonyl fluoride

Exploring the Unique Properties and Applications of spirobicyclo[2.2.1]heptane-7,1'-cyclopropane-6-sulfonyl fluoride (CAS No. 2418658-67-8)

The chemical compound spirobicyclo[2.2.1]heptane-7,1'-cyclopropane-6-sulfonyl fluoride (CAS No. 2418658-67-8) has garnered significant attention in recent years due to its distinctive molecular architecture and versatile reactivity. This spirocyclic sulfonyl fluoride derivative combines the rigid framework of a bicyclo[2.2.1]heptane (norbornane) system with the strained three-membered cyclopropane ring, creating a unique scaffold for pharmaceutical and materials science applications. Researchers are particularly intrigued by its potential as a click chemistry reagent, given the growing demand for bioorthogonal reactions in drug discovery and bioconjugation.

One of the most compelling aspects of spirobicyclo[2.2.1]heptane-7,1'-cyclopropane-6-sulfonyl fluoride is its role in SuFEx (Sulfur Fluoride Exchange) chemistry, a transformative methodology pioneered by Nobel laureate K. Barry Sharpless. The sulfonyl fluoride moiety in this compound exhibits exceptional stability under physiological conditions while remaining highly reactive toward nucleophiles like phenols and amines. This duality makes it an ideal candidate for proteomics research and covalent drug design, addressing current challenges in target identification and irreversible inhibitor development.

Recent studies highlight the compound's potential in addressing antibiotic resistance, a critical global health concern. The spirobicyclic core provides structural novelty that may evade existing bacterial defense mechanisms, while the sulfonyl fluoride group enables covalent modification of essential microbial enzymes. This aligns with the pharmaceutical industry's search for next-generation antimicrobials with novel mechanisms of action, as evidenced by increasing Google Scholar citations and patent filings related to similar structures.

From a synthetic chemistry perspective, the spiro[cyclopropane-bicyclo[2.2.1]heptane] framework presents fascinating challenges and opportunities. The ring strain inherent in both the cyclopropane and norbornane systems contributes to unexpected reactivity patterns, making this compound valuable for studying strain-release chemistry. Computational chemists are particularly interested in modeling its conformational dynamics, as the interplay between the two fused rings creates unique torsional effects relevant to molecular machine design.

Material scientists have explored applications of spirobicyclo[2.2.1]heptane-7,1'-cyclopropane-6-sulfonyl fluoride in polymer modification and surface functionalization. The compound's ability to introduce both hydrophobic (spirocyclic core) and reactive (sulfonyl fluoride) groups makes it attractive for creating smart coatings with tunable properties. This addresses current market demands for advanced materials in electronics, where precise control over surface chemistry is crucial for device performance.

In the context of green chemistry initiatives, researchers are investigating this compound's potential as a more sustainable alternative to traditional crosslinking agents. The fluorosulfate group offers advantages in atom economy compared to conventional reagents, aligning with industry trends toward eco-friendly synthesis. This positions CAS 2418658-67-8 as relevant to current discussions about reducing synthetic chemistry's environmental footprint while maintaining efficiency.

The structural features of spirobicyclo[2.2.1]heptane-7,1'-cyclopropane-6-sulfonyl fluoride also show promise in neuroscience research. The compact, three-dimensional shape mimics certain neurotransmitter analogs, while the sulfonyl fluoride group enables covalent engagement with neuronal targets. This has sparked interest in developing neurodegenerative disease probes, particularly for conditions like Alzheimer's where protein misfolding plays a key role.

Analytical chemists have developed specialized HPLC methods and mass spectrometry techniques to characterize this compound, given its unique structural features. The spirocyclic nature affects its chromatographic behavior, requiring optimized conditions for accurate quantification. These methodologies are becoming increasingly important as regulatory agencies emphasize impurity profiling in pharmaceutical development.

Looking forward, spirobicyclo[2.2.1]heptane-7,1'-cyclopropane-6-sulfonyl fluoride represents an exciting case study in structure-activity relationship optimization. The combination of ring strain, three-dimensionality, and selective reactivity offers multiple vectors for medicinal chemistry modification. As computational drug design tools become more sophisticated, compounds with such complex architectures are likely to play growing roles in addressing unmet medical needs through innovative small molecule therapeutics.